Conductive polythiophene/graphitic-carbon nitride nanocomposite for the detection of ethanol mixing in petrol
RSC Advances Pub Date: 2023-04-18 DOI: 10.1039/D3RA00381G
Abstract
The automobile vehicles must be operated on fuel containing no more than 10% ethanol. Use of fuel having more than 10% ethanol may cause engine malfunction, starting and running issues, and material degradation. These negative impacts could cause irreversible damage to the vehicles. Therefore, ethanol mixing in petrol should be controlled below 10% level. The current work is the first to report sensing of ethanol mixing in petrol with reference to the variation in the DC electrical conductivity of polythiophene/graphitic-carbon nitride (PTh/gC3N4) nanocomposite. The in situ chemical oxidative method of polymerization was used for synthesizing PTh and PTh/gC3N4 nanocomposite. Fourier transform infrared spectroscopy (FT-IR), X-rays diffraction (XRD), thermo-gravimetric analysis (TGA), transmittance electron microscopy (TEM) as well as scanning electron microscopy (SEM) analysis were used for confirmation of the structure along with morphology of the PTh and PTh/gC3N4 nanocomposite. The thermal stability of DC electrical conductivity of PTh and PTh/gC3N4 nanocomposite were tested under isothermal and cyclic ageing condition. The sensing response of PTh and PTh/gC3N4 nanocomposite as a function of DC electrical conductivity were recorded in petrol and ethanol atmosphere. The sensing response of PTh/g-C3N4 nanocomposite in petrol atmosphere was 6.1 times higher than that of PTh with lower detection limit to 0.005 v/v% of ethanol prepared in n-hexane.
Recommended Literature
- [1] Spectroscopy and molecular structure. Electronic spectra. Introductory paper. Significant progress and present problems
- [2] Determination of copper, zinc and aluminium from dietary sources in the femur, brain and kidney of guinea pigs and a study of some elements in in vivo intestinal digesta by size-exclusion chromatography inductively coupled plasma mass spectrometry
- [3] Na3YB8O15: a new rare-earth borate with an infinite one-dimensional [B8O15]∞ chain and a short ultraviolet cutoff edge†
- [4] Use of the wide-bore dropping-mercury electrode for long-period recording of concentration of dissolved oxygen
- [5] Mechanochemical preparation of piezoelectric nanomaterials: BN, MoS2 and WS2 2D materials and their glycine-cocrystals†
- [6] Electrochemically catalyzed amino-oxygenation of styrenes: n-Bu4NI induced C–N followed by a C–O bond formation cascade for the synthesis of indolines†
- [7] Enhancing the perovskite solar cell performance by the interface modification of Zn–Sn–O compound heterostructures
- [8] Reconfigurable liquid-core/liquid-cladding optical waveguides with dielectrophoresis-driven virtual microchannels on an electromicrofluidic platform†
- [9] Isolation and characterisation of a novel thermally stable octahedral bicarbonato complex of bis(2-picolylamine)copper(ii): identification of rare monodentate coordination
- [10] Direct growth of doping controlled monolayer WSe2 by selenium-phosphorus substitution†
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 1623-99-0
